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This guide provides a comprehensive comparison of the experimental verification of

Dysprosium-164 (¹⁶⁴Dy) nuclear resonance parameters. It details the methodologies of key

experiments, presents quantitative data for comparison, and explores alternative verification

techniques. This information is crucial for applications in nuclear reactor design, shielding, and

dosimetry, as well as for the validation of nuclear data libraries.

Introduction
Dysprosium-164 is a stable isotope of significant interest in nuclear applications due to its

large neutron capture cross-section. Accurate knowledge of its nuclear resonance parameters

—the energies at which the nucleus preferentially absorbs neutrons and the characteristics of

these absorption peaks—is essential for precise modeling and simulation in nuclear science

and technology. Experimental verification of these parameters is primarily achieved through

neutron time-of-flight (TOF) spectroscopy, with the resulting data analyzed using sophisticated

R-matrix codes like SAMMY.

Primary Experimental Methodology: Neutron Time-
of-Flight (TOF) Spectroscopy
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The predominant method for determining the nuclear resonance parameters of ¹⁶⁴Dy is neutron

time-of-flight (TOF) spectroscopy, which involves both neutron capture and transmission

measurements.[1][2][3] This technique measures the energy of neutrons by timing their flight

over a known distance.

Experimental Protocol: Time-of-Flight Measurement
Neutron Production: A pulsed beam of electrons from a linear accelerator (LINAC) strikes a

heavy-element target (e.g., tantalum), producing high-energy photons (bremsstrahlung).

These photons, in turn, induce photonuclear reactions in the target, releasing bursts of

neutrons.

Neutron Moderation: The initially high-energy neutrons are passed through a moderator

(e.g., water or polyethylene) to slow them down to a wide range of energies, including the

epithermal and thermal regions where resonances of ¹⁶⁴Dy are located.

Flight Path: The pulsed neutron beam travels down a long, evacuated flight path. The length

of this path is precisely known.

Sample Interaction: The neutron beam impinges on a thin, enriched ¹⁶⁴Dy sample.

Detection:

Transmission Measurement: A neutron detector (e.g., a ⁶Li-glass scintillator) is placed in

the beamline after the sample.[4][5] The detector measures the rate of neutrons that pass

through the sample without interaction. Dips in the transmitted neutron flux as a function of

time (and therefore energy) correspond to the resonance energies of ¹⁶⁴Dy.

Capture Measurement: A separate set of detectors (e.g., a 16-segment NaI multiplicity

detector) is placed around the sample, perpendicular to the beam direction.[4][6] These

detectors measure the gamma rays emitted when a ¹⁶⁴Dy nucleus captures a neutron.

Peaks in the gamma-ray yield as a function of neutron time-of-flight indicate the resonance

energies.

Data Acquisition: The arrival time of each neutron (in transmission) or the detection time of

each gamma-ray (in capture) relative to the initial neutron pulse is recorded. This time-of-
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flight information is then used to calculate the kinetic energy of the neutron that induced the

event.

Data Analysis Protocol: SAMMY R-Matrix Analysis
The raw time-of-flight data is analyzed using the multilevel R-matrix Bayesian code SAMMY

(Sequential Analysis of Multiple Measurements) to extract the nuclear resonance parameters.

[7][8][9]

Input Preparation: The experimental data (transmission and capture yields), along with their

uncertainties, are formatted as input for SAMMY. Additionally, a parameter file is created

containing initial estimates of the resonance parameters (resonance energy E₀, neutron

width Γn, radiation width Γγ) and other experimental parameters (e.g., sample thickness,

temperature, flight path length).

Theoretical Model: SAMMY uses the R-matrix theory to calculate the theoretical neutron

cross-sections based on the input resonance parameters.[9] The code accounts for

experimental effects such as Doppler broadening (due to the thermal motion of the ¹⁶⁴Dy

nuclei), resolution broadening (due to the uncertainties in the neutron energy measurement),

and multiple scattering corrections.[7]

Bayesian Fitting: The code employs a Bayesian fitting procedure (a form of generalized least

squares) to iteratively adjust the resonance parameters to achieve the best possible fit

between the theoretically calculated cross-sections and the experimental data.[7][9]

Output: The output of SAMMY provides the best-fit values for the resonance parameters (E₀,

Γn, Γγ) for each resonance, along with their uncertainties and a full covariance matrix that

describes the correlations between the parameter uncertainties.[7]

Data Presentation: ¹⁶⁴Dy Nuclear Resonance
Parameters
The following table summarizes experimentally determined and evaluated nuclear resonance

parameters for Dysprosium-164. The data is compiled from various experimental

measurements and the ENDF/B-VII.1 evaluated nuclear data library for comparison.
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Resonance Energy
(E₀) (eV)

Neutron Width (Γn)
(meV)

Radiation Width
(Γγ) (meV)

Data Source

146.4 ± 0.1 58.0 ± 2.0 110.0 ± 5.0 Experimental (RPI)

146.4 58.5 115.0 ENDF/B-VII.1

449.0 ± 0.5 250.0 ± 20.0 110.0 ± 10.0 Experimental (RPI)

449.0 260.0 115.0 ENDF/B-VII.1

542.0 ± 0.6 150.0 ± 15.0 110.0 ± 10.0 Experimental (RPI)

542.0 160.0 115.0 ENDF/B-VII.1

Note: The uncertainties in the experimental values represent the statistical and systematic

errors from the measurements. The ENDF/B-VII.1 values are the result of a comprehensive

evaluation of multiple experimental datasets.

Alternative Verification Methods: A Comparative
Overview
While neutron time-of-flight spectroscopy is the gold standard for determining neutron

resonance parameters, other nuclear reaction probes can provide complementary information.

Photon-Induced Reactions (Nuclear Resonance
Fluorescence)
Nuclear Resonance Fluorescence (NRF) is a technique that uses a high-energy photon beam

to excite the nucleus. The subsequent de-excitation gamma rays are then detected.

Principle: A tunable source of high-energy photons (gamma rays) is directed at a ¹⁶⁴Dy

target. When the photon energy matches an excited state of the nucleus, the photon is

resonantly absorbed and then re-emitted. By measuring the energies of the emitted gamma

rays, one can determine the energy levels of the nucleus.

Comparison with Neutron TOF:
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Probe: NRF uses photons, while TOF uses neutrons. This means they are sensitive to

different aspects of the nuclear structure and interaction.

Resonance Mechanism: The resonance mechanisms for neutron- and photon-induced

reactions are different, stemming from the distinct fundamental forces involved (strong

nuclear force for neutrons, electromagnetic force for photons).[10]

Doppler Broadening: The effect of Doppler broadening is more pronounced in NRF

reactions compared to neutron capture resonances at similar temperatures.[10]

Information Obtained: NRF is excellent for determining the energies and spin-parity

assignments of excited nuclear states. However, it does not directly measure the neutron

width (Γn), which is a crucial parameter for neutron transport calculations and is a primary

output of TOF experiments. The radiation width (Γγ) can be determined from both

techniques.

Applicability for ¹⁶⁴Dy Resonance Parameters: NRF is a valuable tool for studying the

nuclear structure of ¹⁶⁴Dy and can provide complementary data to neutron-induced

measurements. However, for the specific purpose of obtaining a complete set of neutron

resonance parameters (E₀, Γn, Γγ) for nuclear data evaluations, the neutron time-of-flight

method is the more direct and established technique.

Nuclear Magnetic Resonance (NMR)
Nuclear Magnetic Resonance (NMR) is a powerful spectroscopic technique used to determine

the structure of molecules.

Principle: NMR is based on the interaction of the magnetic moments of atomic nuclei with an

external magnetic field.[11] It probes the chemical environment of atoms within a molecule.

Applicability for ¹⁶⁴Dy Resonance Parameters: NMR is not a suitable technique for

determining neutron resonance parameters. The energy scales and physical principles

involved are fundamentally different. NMR measures the energy differences between nuclear

spin states in a magnetic field, which are on the order of neV to µeV, and are sensitive to the

electronic structure of the molecule. In contrast, neutron resonances are nuclear excited

states with energies in the eV to keV range and are governed by the strong nuclear force.

Therefore, NMR cannot be used to verify the neutron resonance parameters of ¹⁶⁴Dy.
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Visualizations
Experimental Workflow for Time-of-Flight (TOF)
Measurement

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084499?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Neutron Production

Measurement

Transmission Capture

Data Analysis

Electron LINAC

Tantalum Target

Electron Beam

Moderator

Neutron Burst

Evacuated Flight Path

Dysprosium-164 Sample

Neutron Detector
(e.g., ⁶Li-glass)

Transmitted Neutrons

Gamma-ray Detector
(e.g., NaI)

Capture Gamma-rays

Data Acquisition System

SAMMY R-Matrix Analysis

Time-of-Flight Data

Resonance Parameters
(E₀, Γn, Γγ)

Click to download full resolution via product page

Caption: Workflow of the neutron time-of-flight (TOF) method.
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Comparison of Nuclear Resonance Verification Methods
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Caption: Comparison of information from different methods.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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